4-Methyl-2-(pyridin-4-yl)heptan-3-one
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Description
4-Methyl-2-(pyridin-4-yl)heptan-3-one, also known as MPHP, is a synthetic compound that belongs to the cathinone family. It is a stimulant drug that has gained popularity in the research community due to its potential applications in various scientific fields.
Scientific Research Applications
Understanding Receptor Occupancy in Anxiety and Mood Disorders
The compound 4-Methyl-2-(pyridin-4-yl)heptan-3-one is structurally similar to 5-Hydroxytryptamine(1A) (5-HT(1A)) receptor antagonists, which are crucial in the pathophysiology and treatment of anxiety and depression. Research on compounds like 2-[4-[4-(7-Chloro-2,3-dihydro-1,4-benzdioxyn-5-yl)-1-piperazinyl]butyl]-1,2-benzisothiazol-3-(2H)-one-1,1-dioxide (DU 125530), which is structurally related to this compound, suggests potential applications in treating anxiety and mood disorders. Positron emission tomography (PET) studies have shown that these compounds exhibit dose-dependent receptor occupancy, correlating with plasma levels, indicating their potential therapeutic efficacy in mental health treatments (Rabiner et al., 2002).
Insights into HIV-1 Protease Inhibition
Compounds structurally similar to this compound, such as L-735,524, have shown significant potential as HIV-1 protease inhibitors. These compounds undergo extensive metabolism, and their metabolites have been identified and characterized, providing critical insights into the metabolic pathways and potential therapeutic applications in HIV treatment (Balani et al., 1995).
Exploration of Neurotoxic Insecticide Exposure
Research on the exposure of children to neurotoxic insecticides, specifically organophosphorus (OP) and pyrethroid (PYR) compounds, has shed light on the widespread chronic exposure and its potential developmental impacts. Compounds like this compound can serve as analytical standards or references in studies assessing exposure levels and risks associated with these insecticides (Babina et al., 2012).
Understanding Carcinogen Metabolism in Smokers
Research involving compounds like 4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanone (NNK), which share structural similarities with this compound, has contributed to understanding the extensive metabolic activation of tobacco-specific carcinogens in smokers. Such studies are crucial for evaluating cancer risk and developing strategies for cancer prevention (Stepanov et al., 2008).
properties
IUPAC Name |
4-methyl-2-pyridin-4-ylheptan-3-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO/c1-4-5-10(2)13(15)11(3)12-6-8-14-9-7-12/h6-11H,4-5H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPXAOUUPLXHGHH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(C)C(=O)C(C)C1=CC=NC=C1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.30 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.